1-(4-Nitrobenzyl)piperazine

• IUPAC Name: 1-[(4-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C11H15N3O2/c15-14(16)11-3-1-10(2-4-11)9-13-7-5-12-6-8-13/h1-4,12H,5-9H2
• InChI Key: VDHHZWTYFFZYBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• CAS RN: 58198-49-5

Description

Synthesis Analysis

The synthesis of 1-(4-Nitrobenzyl)piperazine derivatives often involves multi-step chemical processes including alkylation, acidulation, and reduction of nitro groups. For instance, the synthesis of related piperazine derivatives can be achieved through the reaction of dichloro-nitrobenzene and piperazine, followed by steps such as acidulation, reduction of the nitro group, diazotization, substitution, and hydrolysis, with overall yields reported around 48.2% (Quan, 2006).

Molecular Structure Analysis

The molecular structure of 1-(4-Nitrobenzyl)piperazine derivatives reveals varied conformations. For example, a derivative compound exhibited a slightly distorted chair conformation of the piperazine ring. The nitro group's plane was found to be twisted relative to the benzene ring, indicating the structural flexibility of these compounds (Vinaya et al., 2008).

Chemical Reactions and Properties

1-(4-Nitrobenzyl)piperazine derivatives participate in various chemical reactions, highlighting their reactivity and functional group transformations. They can undergo nucleophilic substitution reactions, where the nitrobenzyl piperazine is reacted with different reagents to yield novel compounds with potential applications in material science and biochemistry (Mamat et al., 2016).

Physical Properties Analysis

The physical properties of 1-(4-Nitrobenzyl)piperazine derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in synthesis and pharmaceutical formulations. Crystallography studies reveal that these compounds can exhibit different polymorphic forms, affecting their physical stability and reactivity (Jotani et al., 2018).

Chemical Properties Analysis

The chemical properties of 1-(4-Nitrobenzyl)piperazine derivatives, such as their acidity, basicity, and reactivity towards other chemical groups, are influenced by the nitrobenzyl and piperazine components. These properties are essential for their function as intermediates in chemical synthesis and pharmaceutical research (Ahmed et al., 2017).

Scientific Research Applications

Structural and Conformational Studies

• Molecular Structure Analysis : The compound 4-Methyl-N-(4-nitrobenzylidene)piperazin-1-amine, closely related to 1-(4-Nitrobenzyl)piperazine, displays a slightly distorted chair conformation of the piperazine ring, with the nitro group twisted relative to the benzene ring. This structural feature has implications for its chemical properties and interactions (Kavitha et al., 2013).

• Conformational Dynamics : Novel functionalized piperazine derivatives, including ones with 4-nitrobenzoyl groups, demonstrate unique conformational shapes due to the limited change in piperazine chair conformation. These studies aid in understanding the dynamic behavior of such compounds (Mamat et al., 2016).

Synthesis and Chemical Processing

• Macrocyclic Tetraamines Synthesis : The synthesis of 4-nitrobenzyl-substituted macrocyclic tetraamines represents a significant advance in creating bifunctional poly(amino carboxylate) chelating agents. This process involves cyclization and several other chemical reactions, demonstrating the compound's versatility in chemical synthesis (McMurry et al., 1992).

• Pharmaceutical Intermediate : 1-(2,3-dichlorophenyl)piperazine, a variant of 1-(4-Nitrobenzyl)piperazine, is synthesized for use as a pharmaceutical intermediate, highlighting the role of such compounds in drug development (Quan, 2006).

Biological Activities and Applications

• Antimicrobial Evaluation : Hydrazones of 1-phenyl-, 1-benzyl-, and 1-benzhydryl-4-aminopiperazines, closely related to 1-(4-Nitrobenzyl)piperazine, have shown in vitro antibacterial and antifungal activities, suggesting potential for developing new antimicrobial agents (Yung et al., 1971).

• Neuroprotective Activities : Edaravone derivatives containing a benzylpiperazine moiety, including 1-(4-nitrobenzyl)piperazin-1-yl variants, exhibit significant neuroprotective activities, which could lead to new treatments for cerebral ischemic stroke (Gao et al., 2022).

• Antibacterial and Antifungal Agents : Piperazine derivatives, including those related to 1-(4-Nitrobenzyl)piperazine, have demonstrated significant antimicrobial and antifungal properties, highlighting their potential in combating resistant pathogenic bacterial strains (Suryavanshi & Rathore, 2017).

Safety And Hazards

Safety measures for handling 1-(4-Nitrobenzyl)piperazine include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.